Cas no 1807273-61-5 (Ethyl 2-chloro-4-cyano-6-formylphenylacetate)

• Product Name: Ethyl 2-chloro-4-cyano-6-formylphenylacetate
• CAS No: 1807273-61-5
• MF: C₁₂H₁₀ClNO₃
• MW: 251.665702342987
• CID: 4796512
• Update Time: 2025-06-15

Ethyl 2-chloro-4-cyano-6-formylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-4-cyano-6-formylphenylacetate

• Inchi： 1S/C12H10ClNO3/c1-2-17-12(16)5-10-9(7-15)3-8(6-14)4-11(10)13/h3-4,7H,2,5H2,1H3
• InChI Key： WDHBRXNFXGQVBA-UHFFFAOYSA-N
• SMILES： ClC1=CC(C#N)=CC(C=O)=C1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 336
• XLogP3: 1.9
• Topological Polar Surface Area: 67.2

Additional information on Ethyl 2-chloro-4-cyano-6-formylphenylacetate

Comprehensive Overview of Ethyl 2-chloro-4-cyano-6-formylphenylacetate (CAS No. 1807273-61-5)

Ethyl 2-chloro-4-cyano-6-formylphenylacetate (CAS No. 1807273-61-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its chloro, cyano, and formyl functional groups, serves as a versatile intermediate in synthetic chemistry. Its unique molecular structure makes it a valuable building block for the development of novel bioactive molecules, particularly in the fields of drug discovery and crop protection.

The compound's multifunctional reactivity allows it to participate in various chemical transformations, including nucleophilic substitutions, condensation reactions, and cyclizations. Researchers have explored its potential in synthesizing heterocyclic compounds, which are pivotal in designing antimicrobial agents and anticancer drugs. Recent studies highlight its role in creating small-molecule inhibitors targeting specific enzymes, aligning with the growing demand for precision medicine solutions.

In agrochemical applications, Ethyl 2-chloro-4-cyano-6-formylphenylacetate has been investigated as a precursor for pesticide development. Its structural motifs are conducive to modifying pest resistance profiles, addressing global challenges like sustainable agriculture and food security. The compound's cyano group enhances binding affinity to biological targets, while the formyl group offers a handle for further derivatization, making it a favorite among chemists working on green chemistry initiatives.

From a synthetic perspective, the compound's electron-withdrawing groups (chloro and cyano) influence its reactivity in palladium-catalyzed cross-coupling reactions, a hot topic in modern organic synthesis. This aligns with industry trends favoring atom-efficient methodologies and catalytic processes. Its compatibility with microwave-assisted synthesis has also been explored, catering to the push for faster reaction times and reduced energy consumption.

Quality control of Ethyl 2-chloro-4-cyano-6-formylphenylacetate relies on advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. Purity thresholds (>98%) are critical for its application in high-throughput screening platforms, where impurities could skew biological assay results. The compound's stability under various storage conditions (e.g., inert atmosphere, low temperature) is frequently discussed in chemical forums, reflecting end-user concerns about long-term usability.

Environmental and safety profiles of this compound adhere to REACH compliance standards. While not classified as hazardous under current regulations, proper handling protocols (e.g., fume hood use, PPE) are recommended due to its potential irritant properties. This precautionary approach resonates with the broader laboratory safety culture emphasized in academic and industrial settings.

The commercial availability of CAS 1807273-61-5 through specialty chemical suppliers has expanded in recent years, driven by demand from contract research organizations (CROs) and pharma startups. Pricing trends indicate a premium for GMP-grade material, particularly for applications in clinical-stage compounds. Supplier comparisons often focus on batch-to-batch consistency and technical support capabilities.

Future research directions may explore the compound's utility in bioconjugation chemistry or as a scaffold for PROTACs (Proteolysis Targeting Chimeras), two rapidly evolving areas in therapeutic development. Its structural features could facilitate the design of targeted protein degraders, addressing previously "undruggable" targets—a frequent search query among medicinal chemists.